![molecular formula C11H9N3 B043745 4-(2-methyl-1H-imidazol-1-yl)benzonitrile CAS No. 122957-50-0](/img/structure/B43745.png)
4-(2-methyl-1H-imidazol-1-yl)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-methyl-1H-imidazol-1-yl)benzonitrile, also known as MIB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Corrosion Inhibition and Material Protection
Imidazole derivatives, such as tolyltriazole, have been investigated for their efficacy in inhibiting the corrosion of metals like copper and brass in corrosive environments. These compounds serve as protectants in various industrial applications, highlighting their importance in materials science and engineering (Walker, 1976).
Synthetic and Medicinal Chemistry
The synthesis of benzimidazole derivatives and their application in medicinal chemistry are of significant interest. These compounds exhibit a wide range of pharmacological functions, including antimicrobial, antiviral, and anticancer activities, underscoring their potential in drug discovery and development. The versatility of the imidazole ring in forming pharmacophores is crucial for creating novel therapeutic agents (Vasuki et al., 2021).
Biological Studies and DNA Interaction
Imidazole derivatives, such as Hoechst 33258, are known for their strong binding to the minor groove of double-stranded DNA, with specificity for AT-rich sequences. These properties make them useful tools in cell biology for chromosome and nuclear staining, and as starting points for drug design targeting DNA interactions (Issar & Kakkar, 2013).
Drug Metabolism and Cytochrome P450 Inhibition
Research on the selectivity of chemical inhibitors of cytochrome P450 isoforms in human liver microsomes has identified imidazole derivatives as potential selective inhibitors. This research is pertinent to understanding drug-drug interactions and the metabolic pathways of pharmaceuticals, indicating the role of imidazole compounds in pharmacokinetics (Khojasteh et al., 2011).
Safety and Hazards
Future Directions
While the specific future directions for 4-(2-methyl-1H-imidazol-1-yl)benzonitrile are not mentioned in the retrieved documents, imidazole derivatives are of significant interest in medicinal chemistry due to their broad range of chemical and biological properties . They are being studied for potential applications in treating various diseases, including cancer, neurodegenerative diseases, and viral infections .
Mechanism of Action
Target of Action
The compound “4-(2-methyl-1H-imidazol-1-yl)benzonitrile” is a derivative of imidazole . Imidazole derivatives are known to interact with a wide range of targets, including various enzymes and receptors, due to their broad range of chemical and biological properties . .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, such as inhibiting enzyme activity or modulating receptor function . The specific interaction of this compound with its targets would depend on the chemical structure of the compound and the nature of the target.
Biochemical Pathways
Imidazole derivatives are known to affect various biochemical pathways due to their broad range of biological activities . These can include pathways related to inflammation, tumor growth, diabetes, allergies, and more .
Result of Action
Imidazole derivatives are known to have various biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The specific effects of this compound would depend on its mode of action and the biochemical pathways it affects.
properties
IUPAC Name |
4-(2-methylimidazol-1-yl)benzonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3/c1-9-13-6-7-14(9)11-4-2-10(8-12)3-5-11/h2-7H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAMJRKMLLLJOGZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1C2=CC=C(C=C2)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70566845 |
Source
|
Record name | 4-(2-Methyl-1H-imidazol-1-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70566845 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
122957-50-0 |
Source
|
Record name | 4-(2-Methyl-1H-imidazol-1-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70566845 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.